Cas no 146562-84-7 (1,4-Diazabicyclo[2.2.2]octan-2-ol(9CI))

• Product Name: 1,4-Diazabicyclo[2.2.2]octan-2-ol(9CI)
• CAS No: 146562-84-7
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 101119
• PubChem ID: 45087364
• Update Time: 2025-04-18

1,4-Diazabicyclo[2.2.2]octan-2-ol(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octan-2-ol(9CI)
• 1,4-Diazabicyclo[2.2.2]octan-2-ol
• 1,4-diazabicyclo[2.2.2]octan-3-ol
• DTXSID30666072
• 146562-84-7
• SCHEMBL3021408

• Inchi： 1S/C6H12N2O/c9-6-5-7-1-3-8(6)4-2-7/h6,9H,1-5H2
• InChI Key： XRPKXRDIJHTKPC-UHFFFAOYSA-N
• SMILES： OC1CN2CCN1CC2

Computed Properties

• Exact Mass: 128.09506
• Monoisotopic Mass: 128.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7A^2
• XLogP3: -0.7

Experimental Properties

• PSA: 26.71